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Molecular Identification and Fragmentation Table

The compound has the molecular formula C₈H₁₈O and a molecular weight of 130.23 g/mol [1] [2]. Its mass

spectrum is characterized by several key fragment ions resulting from cleavages of carbon-carbon and

carbon-oxygen bonds.

The table below summarizes the major fragments, their relative intensities, and the proposed fragmentation

mechanisms [2]:

Mass-to-Charge
Ratio (m/z)

Fragment Ion
Relative
Intensity (%)

Fragmentation Mechanism

130 M⁺• (Molecular
Ion)

< 1 Original molecule after electron impact
ionization [2].

115 [M-CH₃]⁺ 8 Alpha C-C cleavage, loss of a methyl
radical [2].

101 [M-C₂H₅]⁺ 1 C-O cleavage, loss of an ethyl radical [2].

85 [M-OC₂H₅]⁺ 3 C-O cleavage, loss of the ethoxy group [2].
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Mass-to-Charge
Ratio (m/z)

Fragment Ion
Relative
Intensity (%)

Fragmentation Mechanism

73 [M-C₄H₉]⁺ 100 (Base Peak) Alpha C-C cleavage, loss of a butyl radical

from the hexyl chain [2].

59 [C₃H₇O]⁺ Information

missing

Information missing

45 [CH₃-
CH=OH]⁺

63 Rearrangement mechanism [2].

29 [C₂H₅]⁺ 10 C-O cleavage of the ethoxy group [2].

Fragmentation Pathways and Mechanisms

The fragmentation pattern of 1-Ethoxyhexane can be understood through several key bond cleavages,

characteristic of aliphatic ethers.

Molecular Ion: The molecular ion peak at m/z 130 has very low intensity, which is typical for aliphatic

ethers as their molecular ions are unstable and readily fragment [3] [2].
The Base Peak (m/z 73): The most abundant fragment is formed through alpha-cleavage (α-

cleavage), a dominant process in ethers where the bond breaks next to the oxygen atom. In this
case, the hexyl chain fragments, resulting in the loss of a butyl radical (•C₄H₉) and formation of the

stable oxonium ion CH₂=O⁺-C₂H₅(C₂H₄) [2].
Other Key Fragments:

The ion at m/z 45, with high relative intensity, is likely formed by a rearrangement reaction. A
proposed structure is CH₃-CH=OH⁺, though other isomeric oxonium ions are possible [2].

The peaks at m/z 85 and m/z 101 result from the cleavage of the C-O bond, leading to the loss
of the ethoxy group or an ethyl radical, respectively [2].

The fragment at m/z 29 is a classic ethyl cation (C₂H₅⁺), commonly observed in the mass
spectra of ethyl-containing compounds [2].

The following diagram illustrates the primary fragmentation pathways leading to the major ions described

above.
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-Loss of •OC₂H₅
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 C-C Cleavage
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Click to download full resolution via product page

Primary fragmentation pathways of 1-Ethoxyhexane showing key cleavages and resulting ions.

Key Experimental Considerations

For researchers aiming to reproduce or analyze this data, here are some core experimental aspects typically

involved in obtaining such a spectrum, consistent with standard practices for electron ionization mass

spectrometry [3] [2]:

Ionization Method: The data was acquired using Electron Ionization (EI) at standard 70 eV electron

energy [1] [2].
Sample Introduction: The organic sample is vaporized before entering the ionization chamber where

it is bombarded by a stream of electrons to create positive molecular ions (M⁺•) [3].
Fragmentation: The energetic molecular ions are unstable and undergo characteristic fragmentation,

primarily breaking at the weakest bonds, such as those adjacent to the ether oxygen (alpha-cleavage)
[3] [2].

Detection: Only the positively charged fragment ions are accelerated, deflected according to their
mass-to-charge ratio (m/z), and detected to produce the mass spectrum [3].
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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